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Compound of Interest

Compound Name: Dibenzylamine-d10

Cat. No.: B592465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Dibenzylamine-d10. Due to the limited availability of experimental data for the deuterated

compound, this guide also includes data for the non-deuterated analog, Dibenzylamine, and

discusses the anticipated effects of deuterium substitution on its physical properties. Detailed

experimental protocols for determining these characteristics are also provided.

Introduction to Dibenzylamine-d10
Dibenzylamine-d10 is the isotopically labeled form of Dibenzylamine where ten hydrogen

atoms on the two phenyl rings have been replaced with deuterium. This substitution is of

significant interest in pharmaceutical research, particularly in studies involving metabolic fate,

reaction mechanisms, and as an internal standard in quantitative analysis. The replacement of

hydrogen with deuterium can influence the physical and chemical properties of a molecule due

to the kinetic isotope effect.

Quantitative Data Presentation
The following table summarizes the available physical data for Dibenzylamine-d10 and its

non-deuterated counterpart. It is important to note that experimentally determined values for

the melting point, boiling point, density, and solubility of Dibenzylamine-d10 are not readily

available in the public domain. The values for the non-deuterated form are provided for

comparison, along with the theoretically expected impact of deuteration.
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Physical Property
Dibenzylamine-d10
(C₁₄D₁₀H₅N)

Dibenzylamine
(C₁₄H₁₅N)

Expected Impact of
Deuteration

CAS Number 923282-09-1[1][2] 103-49-1[3][4] N/A

Molecular Formula C₁₄D₁₀H₅N[2] C₁₄H₁₅N[3][4] Increased mass

Molecular Weight 207.183 g/mol [1][2] 197.28 g/mol [3][5]
Increased molecular

weight

Melting Point Data not available -26 °C[3][4][6]
Minor change

expected

Boiling Point Data not available

300 °C (with some

decomposition)[3][6]

[7]

Minor change

expected

Density Data not available
1.026 g/mL at 25 °C[3]

[4][6]

Expected to be slightly

higher

Water Solubility Data not available 0.05 g/L at 20 °C[3]
May be slightly

altered[8]

Note on the Impact of Deuteration:

Molecular Weight: The increase in molecular weight is a direct result of replacing ten protium

atoms (¹H) with ten deuterium atoms (²H).

Density: As density is mass per unit volume and the molecular volume is not expected to

change significantly, the increased mass should result in a slightly higher density for

Dibenzylamine-d10 compared to Dibenzylamine[9].

Melting and Boiling Points: The substitution of hydrogen with deuterium can lead to subtle

changes in intermolecular forces, which may slightly alter the melting and boiling points.

However, these changes are generally minor.

Solubility: Deuteration can sometimes lead to a slight increase in the hydrophilicity of a

molecule, which could marginally increase its solubility in water[8].
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Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

characteristics of Dibenzylamine-d10.

Determination of Melting Point
The melting point can be determined using a capillary melting point apparatus.

Procedure:

A small, finely powdered sample of Dibenzylamine-d10 is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range[10][11][12][13][14].

Determination of Boiling Point
The boiling point can be determined using a micro boiling point or distillation method.

Procedure (Micro Method):

A small volume (a few milliliters) of Dibenzylamine-d10 is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point oil.

The sample is heated until a rapid and continuous stream of bubbles emerges from the

capillary tube.
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The heat is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point[15][16][17][18].

Determination of Density
The density of liquid Dibenzylamine-d10 can be determined using a pycnometer or a digital

density meter.

Procedure (Pycnometer):

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with Dibenzylamine-d10, ensuring no air bubbles are present.

The mass of the filled pycnometer is measured.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density, such as water.

The density of Dibenzylamine-d10 is calculated by dividing the mass of the sample by its

volume[19][20][21].

Determination of Solubility
The aqueous solubility of Dibenzylamine-d10 can be determined using the shake-flask

method.

Procedure:

An excess amount of Dibenzylamine-d10 is added to a known volume of water in a flask.

The flask is sealed and agitated in a constant temperature water bath until equilibrium is

reached (typically 24-48 hours).

The solution is then filtered to remove the undissolved solid.
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The concentration of Dibenzylamine-d10 in the saturated solution is determined using a

suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC)[22].

Logical Workflow Diagram
The following diagram illustrates the logical workflow for the characterization of the physical

properties of Dibenzylamine-d10.
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Caption: Workflow for Physical Characterization of Dibenzylamine-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dibenzylamine-d10 | CAS 923282-09-1 | LGC Standards [lgcstandards.com]

2. Dibenzylamine-d10 | CAS 923282-09-1 | LGC Standards [lgcstandards.com]

3. chembk.com [chembk.com]

4. Dibenzylamine - Wikipedia [en.wikipedia.org]

5. Dibenzylamine | C14H15N | CID 7656 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Dibenzylamine 97 103-49-1 [sigmaaldrich.com]

7. dibenzylamine suppliers USA [americanchemicalsuppliers.com]

8. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen -
PMC [pmc.ncbi.nlm.nih.gov]

9. chem.libretexts.org [chem.libretexts.org]

10. athabascau.ca [athabascau.ca]

11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

12. pennwest.edu [pennwest.edu]

13. chem.ucalgary.ca [chem.ucalgary.ca]

14. jan.ucc.nau.edu [jan.ucc.nau.edu]

15. cdn.juniata.edu [cdn.juniata.edu]

16. chem.libretexts.org [chem.libretexts.org]

17. chem.ucalgary.ca [chem.ucalgary.ca]

18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

19. m.youtube.com [m.youtube.com]

20. pubs.aip.org [pubs.aip.org]

21. youtube.com [youtube.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b592465?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/PA/en/Dibenzylamine-d10/p/TRC-D417507?queryID=af1f8c0cda088e86a9ab09402a286558
https://www.lgcstandards.com/EH/en/Dibenzylamine-d10/p/TRC-D417507?queryID=571a0f04e125b90a4b2e496893149b22
https://www.chembk.com/en/chem/Dibenzylamine
https://en.wikipedia.org/wiki/Dibenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzylamine
https://www.sigmaaldrich.com/LT/en/product/aldrich/d34108
https://www.americanchemicalsuppliers.com/list/search?search=dibenzylamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC10718516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10718516/
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Lecture_Demonstrations/Additional_Demos/The_Density_of_Deuterated_Water
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://m.youtube.com/watch?v=8Qu6OwtSyKY
https://pubs.aip.org/aip/jcp/article/149/15/154503/448005/Experimental-densities-of-subcooled-deuterium
https://www.youtube.com/watch?v=YcEhXQjYdyo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


22. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14
(Email Archives for June, 2004) [ammrl.org]

To cite this document: BenchChem. [Technical Guide: Physical Characteristics of
Dibenzylamine-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592465#physical-characteristics-of-dibenzylamine-
d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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